(3-Cyanophenoxy)acetic Acid
Cat. No. B184148
M. Wt: 177.16 g/mol
InChI Key: UXBVJOUILGIGHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08940726B2
Procedure details
To a stirred mixture of 3-hydroxybenzonitrile (100 mg, 0.840 mmol) in MeCN (5 mL) was added ethyl bromoacetate (209 mg, 1.26 mmol) and K2CO3 (350 mg, 2.52 mmol). The mixture was stirred at 80° C. for 4 hours until TLC showed completion of the reaction. The mixture was filtered and the filtrate concentrated. NaOH (67 mg, 1.68 mmol) and water:EtOH (1:1, 10 mL) was added to the residue and the mixture stirred at 50° C. for 4 hours. After cooling, the mixture was acidified by 1M HCl, extracted with ethyl acetate (2×30 mL). The combined extracts were washed with brine (30 mL), dried over anhydrous Na2SO4 and concentrated. The residue was used directly in the next step. LCMS (m/z): 178.0 (M+1).
Name
water EtOH
Quantity
10 mL
Type
solvent
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[OH:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][CH:9]=1)[C:5]#[N:6].Br[CH2:11][C:12]([O:14]CC)=[O:13].C([O-])([O-])=O.[K+].[K+].[OH-].[Na+].Cl>CC#N.O.CCO>[C:5]([C:4]1[CH:3]=[C:2]([CH:9]=[CH:8][CH:7]=1)[O:1][CH2:11][C:12]([OH:14])=[O:13])#[N:6] |f:2.3.4,5.6,9.10|
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Inputs
Step One
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Name
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|
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Quantity
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100 mg
|
|
Type
|
reactant
|
|
Smiles
|
OC=1C=C(C#N)C=CC1
|
|
Name
|
|
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Quantity
|
5 mL
|
|
Type
|
solvent
|
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Smiles
|
CC#N
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Step Two
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Name
|
|
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Quantity
|
209 mg
|
|
Type
|
reactant
|
|
Smiles
|
BrCC(=O)OCC
|
|
Name
|
|
|
Quantity
|
350 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[K+].[K+]
|
Step Three
|
Name
|
|
|
Quantity
|
67 mg
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
|
water EtOH
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
O.CCO
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
Cl
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
80 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred at 80° C. for 4 hours until TLC
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
completion of the reaction
|
FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The mixture was filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
the filtrate concentrated
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
the mixture stirred at 50° C. for 4 hours
|
|
Duration
|
4 h
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
After cooling
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with ethyl acetate (2×30 mL)
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined extracts were washed with brine (30 mL)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous Na2SO4
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
